Cas no 72342-65-5 ((S)-4-amino-2-methyl-4-oxobutanoic acid)

(S)-4-amino-2-methyl-4-oxobutanoic acid structure
72342-65-5 structure
Product Name:(S)-4-amino-2-methyl-4-oxobutanoic acid
CAS No:72342-65-5
MF:C5H9NO3
MW:131.129861593246
CID:839256
PubChem ID:58120408
Update Time:2025-04-19

(S)-4-amino-2-methyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-4-amino-2-methyl-4-oxobutanoic acid
    • (2S)-4-amino-2-methyl-4-oxobutanoic acid
    • (S)-3-Carbamoyl-2-methylpropionic acid
    • 72342-65-5
    • DTXSID60728839
    • SCHEMBL8414579
    • Inchi: 1S/C5H9NO3/c1-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H2,6,7)(H,8,9)/t3-/m0/s1
    • InChI Key: APLDKCVZGJSYQQ-VKHMYHEASA-N
    • SMILES: OC([C@@H](C)CC(N)=O)=O

Computed Properties

  • Exact Mass: 131.05827
  • Monoisotopic Mass: 131.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.39

(S)-4-amino-2-methyl-4-oxobutanoic acid Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited